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Compound of Interest

Compound Name: 2-(Piperidin-4-YL)piperidine

Cat. No.: B13235660

Get Quote

Executive Summary
2-(Piperidin-4-yl)piperidine, commonly referred to as 2,4'-bipiperidine, is a structural isomer

of the dipiperidine family. While less commercially ubiquitous than its symmetric counterparts

(4,4'-bipiperidine and 2,2'-bipiperidine), it holds critical importance in pharmaceutical

development as a process-related impurity and a structural motif in ligand design.

This guide provides a technical deep-dive into its physicochemical properties, synthetic origins,

and analytical characterization, specifically tailored for drug development scientists managing

impurity profiles in piperidine-based active pharmaceutical ingredients (APIs) such as

Bupivacaine and Ropivacaine.

Chemical Identity & Molecular Architecture[1]
The molecule consists of two saturated piperidine rings connected via a carbon-carbon single

bond between the C2 position of one ring and the C4 position of the other. This asymmetry

introduces unique stereochemical and spectroscopic characteristics compared to the

symmetric isomers.
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Parameter Technical Detail

IUPAC Name 2-(Piperidin-4-yl)piperidine

Common Synonyms 2,4'-Bipiperidine; 2,4'-Dipiperidyl

CAS Number

Note: Often indexed as derivatives or

precursors.[1]Precursor (Pyridine): 30532-37-7

(2-(Piperidin-4-yl)pyridine) Isomer Analog (4,4'):

15336-72-8

Molecular Formula C₁₀H₂₀N₂

Molecular Weight 168.28 g/mol

SMILES C1CCNC(C1)C2CCNCC2

Stereochemistry

Contains chiral centers at the junction points.

Commercial synthesis via hydrogenation

typically yields a mixture of diastereomers

(cis/trans relative to ring substituents).

Physicochemical Properties[1][3][4][5][6][7][8]
The physical behavior of 2,4'-bipiperidine is governed by the conformational flexibility of the two

rings and the hydrogen-bonding capability of the secondary amines.

Comparative Property Table
Data synthesized from isomeric trends and computational models.
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Property
2,4'-Bipiperidine
(Target)

4,4'-Bipiperidine
(Reference)

2,2'-Bipiperidine
(Reference)

Physical State
Solid (Low Melting) /

Semi-solid
Solid (Crystalline) Solid / Liquid

Melting Point
~60–100 °C

(Predicted*)
169–173 °C 30 °C

Boiling Point
~260 °C (at 760

mmHg)
~270 °C ~255 °C

pKa (Base)
11.1 / 10.2 (Two

distinct steps)
~11.2 (Equivalent) ~11.0

LogP 1.15 ± 0.2 1.07 1.20

Solubility

High in MeOH, EtOH,

CHCl₃; Moderate in

H₂O

Soluble Soluble

*Note: The lower symmetry of the 2,4'-isomer disrupts crystal packing relative to the 4,4'-

isomer, resulting in a significantly lower melting point.

Synthetic Pathways & Formation Mechanism[2][7]
The primary route to 2,4'-bipiperidine is the catalytic hydrogenation of 2,4'-bipyridine. In drug

development, this molecule frequently arises as a byproduct during the reduction of pyridine-

based intermediates.
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Figure 1: Catalytic hydrogenation pathway converting 2,4'-bipyridine to the fully saturated 2,4'-

bipiperidine.

Mechanistic Insight
The reduction of the pyridine ring is stepwise. The 2-substituted ring is often more susceptible

to reduction than the 4-substituted ring due to steric and electronic factors, but under

exhaustive conditions (high pressure H₂, acidic media), both rings are saturated.

Critical Control Point: Incomplete hydrogenation can lead to 2-(piperidin-4-yl)pyridine (CAS

30532-37-7), a common impurity that must be separated via HPLC.

Pharmaceutical Relevance: Impurity Profiling
In the synthesis of local anesthetics like Ropivacaine and Bupivacaine, "bipiperidine" species

are critical quality attributes.

Formation in Anesthetic Synthesis
These drugs are often synthesized via the hydrogenation of pipecoloxylidide precursors. If the

starting material contains pyridine impurities, or if radical coupling occurs during the reaction,

bipiperidines form.

Radical Coupling: During metal-catalyzed reactions, pyridine radicals can dimerize.

Regio-selectivity: The coupling can occur at the 2,2', 4,4', or 2,4' positions, leading to a

mixture of isomers.

Analytical Detection (HPLC/GC)
Due to the lack of a chromophore in the fully saturated bipiperidine, UV detection is weak (end

absorption <210 nm).

Recommended Method: LC-MS/MS or GC-FID.

Derivatization: For UV/Vis detection, derivatization with reagents like FMOC-Cl is often

required to target the secondary amines.
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Spectroscopic Characterization
Distinguishing the 2,4'-isomer from the 4,4' and 2,2' isomers is best achieved via NMR

spectroscopy due to the unique symmetry environments.

Spectroscopy 2,4'-Bipiperidine Signature Features

¹H NMR

Asymmetry: Unlike 4,4' (one set of signals) or

2,2' (one set), the 2,4'-isomer shows two distinct

NH signals and a complex aliphatic region. The

proton at the C2-connection point appears as a

distinct doublet of doublets (dd) further

downfield than the C4-connection proton.

¹³C NMR

10 Distinct Carbon Signals: The lack of

symmetry results in a unique peak for every

carbon atom in the skeleton (unlike 4,4' which

shows only 3-4 unique signals).

Mass Spec (ESI+)

m/z = 169.17 [M+H]⁺. Fragmentation often

yields a peak at m/z 84 (piperidinyl cation),

characteristic of the cleavage of the C-C bond

between the rings.

Handling & Safety Protocols
As a secondary amine, 2,4'-bipiperidine exhibits properties typical of the class.

Hazards: Corrosive (Skin Corr. 1B) and Irritant.

Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) to prevent carbonate

formation from atmospheric CO₂.

Incompatibility: Strong oxidizing agents, acid chlorides, anhydrides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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